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Compound of Interest

(4-Bromonaphthalen-1-
Compound Name:
yl)methanamine hydrochloride

Cat. No.: B1341887

Technical Guide: (4-Bromonaphthalen-1-
yl)methanamine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,
experimental protocols, and biological context for (4-Bromonaphthalen-1-yl)methanamine
hydrochloride (CAS No: 578029-09-1). This document is intended for use by qualified
professionals in a laboratory or research setting.

Section 1: Material Safety and Physicochemical
Properties

(4-Bromonaphthalen-1-yl)methanamine hydrochloride is a chemical intermediate used in
the synthesis of more complex molecules. Proper handling and storage are crucial for
laboratory safety.

Physical and Chemical Properties
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Property Value

CAS Number 578029-09-1
Molecular Formula C11H11BrCIN
Molecular Weight 272.57 g/mol
Appearance White to off-white solid
Purity =95%

Hazard Identification and Safety Precautions

This compound is classified as an irritant. Users should exercise caution and adhere to the

following safety measures.
Hazard Statements:

o Causes skin irritation.

o Causes serious eye irritation.

o May cause respiratory irritation.

Precautionary Statements:
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Category Precautionary Statement

Wash skin thoroughly after handling. Use only

outdoors or in a well-ventilated area. Wear
Prevention protective gloves/protective clothing/eye

protection/face protection. Avoid breathing

dust/fume/gas/mist/vapors/spray.

If on skin: Wash with plenty of soap and water. If
inhaled: Remove to fresh air and keep at rest in
a position comfortable for breathing. If in eyes:

Response Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If skin or eye irritation

persists: Get medical advice/attention.

Store in a well-ventilated place. Keep container

Storage )

tightly closed.

Dispose of contents/container in accordance
Disposal with local/regional/national/international

regulations.

Section 2: Experimental Protocols

The following section details a published experimental protocol involving the use of (4-
Bromonaphthalen-1-yl)methanamine hydrochloride in a chemical synthesis.

Synthesis of a N-acetylated Derivative

This protocol describes the N-acetylation of (4-Bromonaphthalen-1-yl)methanamine
hydrochloride, a common step in the synthesis of more complex molecules for drug discovery.

[1]
Materials:
e (4-Bromonaphthalen-1-yl)methanamine hydrochloride

¢ Anhydrous pyridine
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Acetyl chloride (AcCl)

Ethyl acetate (EtOAC)

Water

Brine

Sodium sulfate

Procedure:

o A suspension of (4-Bromonaphthalen-1-yl)methanamine hydrochloride (271 mg, 1 mmol,
1 equivalent) in 5 mL of anhydrous pyridine is prepared in a suitable reaction vessel and
cooled to 0 °C in an ice bath.[1]

o Acetyl chloride (86 mg, 78 uL, 1.5 mmol, 1.5 equivalents) is added dropwise to the cooled
suspension.[1]

e The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.[1]
e The reaction mixture is concentrated in vacuo to remove the pyridine.[1]

e The resulting residue is diluted with 50 mL of ethyl acetate.[1]

e The organic solution is washed sequentially with water and brine.[1]

e The organic layer is dried over sodium sulfate.[1]

o The dried organic fraction is concentrated in vacuo to yield the final product.[1]

Section 3: Biological Context and Signaling
Pathways

(4-Bromonaphthalen-1-yl)methanamine hydrochloride serves as a building block in the
synthesis of small molecule inhibitors targeting specific proteins implicated in disease.
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Targeting the GAS41 YEATS Domain in Non-Small Cell
Lung Cancer

Recent research has utilized derivatives of (4-Bromonaphthalen-1-yl)methanamine
hydrochloride in the development of inhibitors for the GAS41 YEATS domain.[1] The GAS41
protein is a promising target for anticancer agents, as its YEATS domain plays a critical role in
the onset and growth of non-small cell lung cancer (NSCLC).[1]

The developed inhibitors, such as DLG-41, have been shown to disrupt the interaction of the
GAS41 YEATS domain with chromatin in mammalian cells.[1] This disruption leads to the
inhibition of proliferation in NSCLC cell lines.[1] Specifically, treatment with these inhibitors
upregulates the CDKN1A gene and downregulates pathways associated with lung cancer cell
identity, tumor migration, and invasion.[1]

Visualizing the Drug Discovery Workflow

The following diagram illustrates a general workflow for the synthesis and evaluation of a small
molecule inhibitor, a process in which (4-Bromonaphthalen-1-yl)methanamine
hydrochloride could be an early-stage reactant.
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General Drug Discovery Workflow
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Caption: A simplified workflow for small molecule drug discovery.

This diagram outlines the progression from a starting chemical, through synthesis and various
testing phases, to the development of a potential drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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